Cas no 85292-39-3 (methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate)

methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate structure
85292-39-3 structure
Product Name:methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate
CAS No:85292-39-3
MF:C16H12N2O3
MW:280.27808380127
CID:1080500
Update Time:2024-03-06

methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoate
    • Benzoic acid, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-, methyl ester
    • Inchi: 1S/C16H12N2O3/c1-20-16(19)13-9-7-12(8-10-13)15-18-17-14(21-15)11-5-3-2-4-6-11/h2-10H,1H3
    • InChI Key: DIQYITDTDSSVHS-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C2=NN=C(C3=CC=CC=C3)O2)C=C1

Experimental Properties

  • Density: 1.233±0.06 g/cm3(Predicted)
  • Melting Point: 162 °C
  • Boiling Point: 445.6±47.0 °C(Predicted)
  • pka: -5.73±0.32(Predicted)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd